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Compound of Interest

2-Amino-5-
Compound Name:
methoxybenzamidoxime

Cat. No.: B2904934

Technical Dossier: 2-Amino-5-
methoxybenzamide

An Examination of a Key Chemical Intermediate

Introduction

This document provides a technical overview of 2-Amino-5-methoxybenzamide, a compound of
interest for researchers and professionals in the fields of chemical synthesis and drug
development. While the initial query focused on 2-Amino-5-methoxybenzamidoxime,
extensive database searches did not yield specific information for this derivative. This guide,
therefore, focuses on the closely related and well-documented parent compound, 2-Amino-5-
methoxybenzamide. The distinction lies in the functional group attached to the benzoyl core: a
benzamide features a primary amide (-C(=O)NH2), whereas a benzamidoxime contains a
hydroxyamidine group (-C(=NOH)NH2). This difference significantly alters the molecule's
chemical properties and potential biological activity.

Chemical Identity and Molecular Structure

2-Amino-5-methoxybenzamide is a substituted aromatic amide. The core structure consists of a
benzene ring substituted with an amino group at position 2, a methoxy group at position 5, and
a carboxamide group at position 1.
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Molecular Structure:
Caption: Molecular structure of 2-Amino-5-methoxybenzamide.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Amino-5-methoxybenzamide is provided
below. This data is essential for understanding its behavior in various chemical and biological

systems.
Property Value Source
CAS Number 1882-71-9 [1][2]
Molecular Formula CsH10N202 [1112]
Molecular Weight 166.18 g/mol [2][3]
IUPAC Name 2-amino-5-methoxybenzamide  [2]
COC1=CC(=C(C=C1)N)C(=0)
SMILES [2]
N
NWZIAOBMRQYTTD-
InChl Key [2]
UHFFFAOYSA-N
Appearance Solid [3]

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 2-Amino-5-
methoxybenzamide are not extensively available in the public domain, related synthesis
strategies for similar compounds offer insight into potential synthetic routes. For instance, the
synthesis of 2-amino-4-methoxybenzamide involves the hydrogenation of 4-methoxy-2-nitro-
benzamide using a Raney-Ni catalyst.[4] A similar approach starting from 5-methoxy-2-
nitrobenzamide could likely be employed for the synthesis of 2-Amino-5-methoxybenzamide.

A generalized workflow for such a synthesis is depicted below.
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Caption: A potential synthetic workflow for 2-Amino-5-methoxybenzamide.

Biological Activity and Potential Applications

The biological activities of 2-Amino-5-methoxybenzamide itself are not widely reported in the
reviewed literature. However, the benzamide scaffold is a common feature in many biologically
active molecules. For example, various substituted benzamides have been investigated for
their potential as antiproliferative and antioxidative agents.[5] Furthermore, modifications of
related structures, such as 2-amino-5-nitrothiazole amides, have been explored for their
antibacterial and antiparasitic properties.[6][7] This suggests that 2-Amino-5-
methoxybenzamide could serve as a valuable starting material or intermediate in the synthesis

of novel therapeutic agents.

The logical relationship for its potential application in drug discovery is outlined in the following

diagram.
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Caption: Drug discovery workflow starting from 2-Amino-5-methoxybenzamide.

Conclusion

2-Amino-5-methoxybenzamide is a chemical intermediate with potential for further exploration
in synthetic and medicinal chemistry. While direct data on its biological activity is limited, its
structural similarity to other pharmacologically relevant benzamides makes it a compound of
interest. Further research into the synthesis of its derivatives and subsequent biological
evaluation could uncover novel applications in drug discovery and development. The lack of
specific information on 2-Amino-5-methoxybenzamidoxime highlights the need for
foundational research on this and other novel derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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